2-(Benzylsulfanyl)-5-(4-chlorophenyl)pyrimidine
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Description
2-(Benzylsulfanyl)-5-(4-chlorophenyl)pyrimidine is a useful research compound. Its molecular formula is C17H13ClN2S and its molecular weight is 312.82. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
The compound 2-(Benzylsulfanyl)-5-(4-chlorophenyl)pyrimidine has been a subject of interest in various research studies, particularly in the synthesis and structural analysis of pyrimidine derivatives. For instance, a study by El-Emam et al. (2011) focused on the structural characteristics of a related pyrimidine derivative, highlighting the orientation of the benzylsulfanyl and phenylsulfanyl benzene rings and their twisted nature out of the plane of the central ring. This detailed crystallographic analysis provides insights into the molecular structure and potential interaction sites within the compound (El-Emam et al., 2011).
Biological Evaluation and Antimicrobial Activity
Furthermore, the biological properties and antimicrobial activity of pyrimidine derivatives, including those with benzylsulfanyl groups, have been extensively studied. A study by Stolarczyk et al. (2021) evaluated the cytotoxic properties of a series of 5-hydroxymethylpyrimidines against various cell lines, finding that derivatives with a benzylsulfanyl group generally exhibit moderate anticancer properties. Additionally, the study reported the antifungal activity of derivatives with a benzylsulfanyl constituent, underscoring the potential biological applications of these compounds (Stolarczyk et al., 2021).
Chemical Synthesis and Applications
The chemical synthesis and potential applications of pyrimidine derivatives, including those with benzylsulfanyl groups, are also noteworthy. Research by Gangjee et al. (2007) described the synthesis of classical and nonclassical pyrimidine derivatives as potential antifolates, highlighting the relevance of these compounds in the development of antitumor agents. The study emphasizes the role of the pyrimidine structure in medicinal chemistry and its significance in drug design (Gangjee et al., 2007).
Properties
IUPAC Name |
2-benzylsulfanyl-5-(4-chlorophenyl)pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13ClN2S/c18-16-8-6-14(7-9-16)15-10-19-17(20-11-15)21-12-13-4-2-1-3-5-13/h1-11H,12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CLQWNNOKSKRUMW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CSC2=NC=C(C=N2)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13ClN2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.